Cas no 1256345-89-7 ((6-(Butylthio)pyridin-3-yl)boronic acid)

• Product Name: (6-(Butylthio)pyridin-3-yl)boronic acid
• CAS No: 1256345-89-7
• MF: C₉H₁₄BNO₂S
• MW: 211.08896112442
• MDL: MFCD16036107
• CID: 828211
• Update Time: 2025-06-09

(6-(Butylthio)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(Butylthio)pyridin-3-yl)boronic acid
• 2-Butylthiopyridine-5-boronic acid
• (6-butylpyridin-3-yl)-sulfanylborinic acid

• MDL： MFCD16036107
• Inchi： 1S/C9H14BNO2S/c1-2-3-6-14-9-5-4-8(7-11-9)10(12)13/h4-5,7,12-13H,2-3,6H2,1H3
• InChI Key： VTOUPYDFQWNMCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CN=1)CCCC

Computed Properties

• Exact Mass: 195.08900
• Monoisotopic Mass: 211.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6A^2

Experimental Properties

• PSA: 71.92000
• LogP: 1.04150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (6-(Butylthio)pyridin-3-yl)boronic acid

Comprehensive Overview of (6-(Butylthio)pyridin-3-yl)boronic acid (CAS No. 1256345-89-7)

(6-(Butylthio)pyridin-3-yl)boronic acid (CAS No. 1256345-89-7) is a specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique pyridine-thioether-boronic acid structure, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and material science. Researchers and industry professionals frequently search for boronic acid derivatives, Suzuki coupling reagents, and pyridine-based intermediates, highlighting the relevance of this compound in contemporary chemistry.

The molecular structure of (6-(Butylthio)pyridin-3-yl)boronic acid features a pyridine ring substituted with a butylthio group at the 6-position and a boronic acid moiety at the 3-position. This arrangement imparts distinct reactivity, making it invaluable for constructing complex heterocyclic frameworks. Recent trends in green chemistry and sustainable synthesis have further amplified interest in such reagents, as they enable efficient bond formation with minimal waste. Users often inquire about how to handle boronic acids, storage conditions for air-sensitive reagents, and applications in medicinal chemistry, reflecting the compound's broad utility.

In pharmaceutical applications, (6-(Butylthio)pyridin-3-yl)boronic acid is employed to synthesize bioactive molecules targeting kinases, proteases, and other therapeutic targets. Its compatibility with Pd-catalyzed reactions and stability under diverse conditions make it a preferred choice for high-throughput screening and fragment-based drug design. Searches for boronic acid safety, scalable synthesis methods, and case studies in drug development underscore the demand for detailed technical insights.

From a commercial perspective, the compound is available through leading suppliers of fine chemicals and custom synthesis services. Quality control parameters such as purity (>95%), NMR/LCMS validation, and batch-to-batch consistency are critical for end-users, as evidenced by frequent queries about certificates of analysis and regulatory compliance. The rise of AI-driven retrosynthesis tools has also spurred interest in optimizing routes to derivatives like this, aligning with the broader push for automation in chemical research.

In summary, (6-(Butylthio)pyridin-3-yl)boronic acid (CAS No. 1256345-89-7) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its role in advancing precision medicine, catalysis, and materials science ensures its continued prominence in both academic and industrial settings. As the scientific community prioritizes efficient synthetic routes and functional group tolerance, this compound remains a key enabler of cutting-edge research.